Ethyl 4-((2,5-dimethylbenzyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
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Description
Ethyl 4-((2,5-dimethylbenzyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C22H22N2O4 and its molecular weight is 378.428. The purity is usually 95%.
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Scientific Research Applications
Transformations and Synthesis
One-Pot Synthesis of Imidazolone Derivatives : A study by Bezenšek et al. (2012) highlighted a method for preparing imidazolone derivatives through a one-pot synthesis process, showcasing the potential of Ethyl 4-((2,5-dimethylbenzyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate in facilitating complex chemical transformations (Bezenšek, Grošelj, Stare, Svete, & Stanovnik, 2012).
Structural and Spectral Analyses : Singh et al. (2013) synthesized and characterized ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, providing insights into its molecular structure and spectral properties, which could be relevant for the synthesis and analysis of related compounds (Singh, Kumar, Tiwari, Rawat, & Manohar, 2013).
Pharmacological Potential
Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives : Abdellatif et al. (2014) explored the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives, showing the utility of ethyl-derivatives in creating compounds with potential antitumor properties (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).
Antimicrobial Evaluation : Farag et al. (2008) reported on the synthesis of new pyrimidine derivatives and their antimicrobial evaluation, indicating the significance of ethyl-derivatives in developing antimicrobial agents (Farag, Kheder, & Mabkhot, 2008).
Properties
IUPAC Name |
ethyl 4-[(2,5-dimethylphenyl)methoxy]-6-oxo-1-phenylpyridazine-3-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H22N2O4/c1-4-27-22(26)21-19(28-14-17-12-15(2)10-11-16(17)3)13-20(25)24(23-21)18-8-6-5-7-9-18/h5-13H,4,14H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XESQHEUYRLXOCL-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC2=C(C=CC(=C2)C)C)C3=CC=CC=C3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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